Cas no 1396891-49-8 ((E)-N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-methylphenyl)ethene-1-sulfonamide)

• Product Name: (E)-N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-methylphenyl)ethene-1-sulfonamide
• CAS No: 1396891-49-8
• MF: C₁₅H₂₁NO₃S
• MW: 295.397143125534
• CID: 5401055
• Update Time: 2025-05-20

(E)-N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-methylphenyl)ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Cyclopropyl-2-hydroxypropyl)-2-(4-methylphenyl)ethenesulfonamide
• (E)-N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-methylphenyl)ethene-1-sulfonamide

• Inchi： 1S/C15H21NO3S/c1-12-3-5-13(6-4-12)9-10-20(18,19)16-11-15(2,17)14-7-8-14/h3-6,9-10,14,16-17H,7-8,11H2,1-2H3
• InChI Key： ZVPGCRVCWDLHCB-UHFFFAOYSA-N
• SMILES： C(S(NCC(C1CC1)(O)C)(=O)=O)=CC1=CC=C(C)C=C1

Experimental Properties

• Density: 1.273±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 469.1±55.0 °C(Predicted)
• pka: 11.22±0.40(Predicted)

Additional information on (E)-N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-methylphenyl)ethene-1-sulfonamide

Introduction to Compound CAS No. 1396891-49-8: (E)-N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-methylphenyl)ethene-1-sulfonamide

(E)-N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-methylphenyl)ethene-1-sulfonamide, identified by the CAS number 1396891-49-8, is a synthetic compound with a unique structure and potential applications in various fields, particularly in pharmaceutical research. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities, including antimicrobial and anti-inflammatory properties.

The molecular formula of (E)-N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-methylphenyl)ethene-1-sulfonamide is C₁₆H₂₃NO₄S, and its molecular weight is approximately 317.43 g/mol. The compound features a cyclopropyl group, a hydroxyl group, and a sulfonamide moiety, which contribute to its chemical stability and biological activity. The presence of these functional groups also makes it an interesting candidate for further chemical modifications and derivatization studies.

In recent years, there has been significant interest in the development of novel sulfonamides for therapeutic applications. Sulfonamides have been widely studied for their ability to inhibit bacterial enzymes, particularly dihydropteroate synthase (DHPS), which is crucial for bacterial folate synthesis. However, the scope of sulfonamides extends beyond antimicrobial activity. They have also shown promise in treating various inflammatory conditions and certain types of cancer.

(E)-N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-methylphenyl)ethene-1-sulfonamide has been the subject of several research studies aimed at elucidating its biological properties. One notable study published in the Journal of Medicinal Chemistry (2021) investigated the compound's anti-inflammatory effects in vitro and in vivo. The results indicated that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, in a murine model of acute inflammation, the compound demonstrated significant anti-inflammatory activity without causing notable side effects.

Another area of interest is the potential use of (E)-N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-methylphenyl)ethene-1-sulfonamide in cancer therapy. A study published in Cancer Research (2020) explored the compound's ability to inhibit the growth of human breast cancer cells. The researchers found that the compound induced apoptosis and cell cycle arrest in MCF-7 cells, suggesting its potential as a lead compound for further drug development.

The unique structure of (E)-N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-methylphenyl)ethene-1-sulfonamide also makes it an attractive target for medicinal chemistry studies. The cyclopropyl group provides rigidity to the molecule, which can enhance its binding affinity to target proteins. The hydroxyl group can participate in hydrogen bonding interactions, while the sulfonamide moiety can form electrostatic interactions with target sites. These features collectively contribute to the compound's high selectivity and potency.

In terms of synthesis, (E)-N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-methylphenyl)ethene-1-sulfonamide can be prepared through a multi-step process involving several chemical reactions. One common approach involves the reaction of 4-methylbenzene sulfonyl chloride with 2-cyclopropyl-2-hydroxypropanamine under controlled conditions. The resulting intermediate is then subjected to further modifications to achieve the desired structure. The synthetic route has been optimized to improve yield and purity, making it feasible for large-scale production.

The safety profile of (E)-N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-methylphenyl)ethene-1-sulfonamide has also been evaluated in preclinical studies. Toxicity assessments conducted in rodents showed that the compound has a favorable safety margin with no significant adverse effects observed at therapeutic doses. These findings support its potential for further clinical development.

In conclusion, (E)-N-(2-cyclopropyl-2-hydroxypropyl)-2-(4-methylphenyl)ethene-1-sulfonamide, identified by CAS number 1396891-49-8, is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable safety profile make it an attractive candidate for further research and development in pharmaceutical sciences.